1-Phenyl-4,5,6,7-tetrahydro-1H-indazole

• IUPAC Name: 1-phenyl-4,5,6,7-tetrahydroindazole
• InChI: InChI=1S/C13H14N2/c1-2-7-12(8-3-1)15-13-9-5-4-6-11(13)10-14-15/h1-3,7-8,10H,4-6,9H2
• InChI Key: ZGBVBTYRFINFCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=NN2C3=CC=CC=C3
• Molecular Formula: C13H14N2
• DSSTOX Substance ID: DTXSID10611707
• Molecular Weight: 198.26 g/mol
• CAS No.: 14714-06-8

Description

1-Phenyl-4,5,6,7-tetrahydro-1H-indazole is a heterocyclic compound belonging to the indazole family. Indazoles are known for their diverse biological activities, including anti-inflammatory, antimicrobial, anticancer, and antihypertensive properties

Scientific Research Applications

1-Phenyl-4,5,6,7-tetrahydro-1H-indazole has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in studies investigating its potential as an anti-inflammatory and antimicrobial agent.

Medicine: Research is ongoing to explore its efficacy in treating various diseases, including cancer and hypertension.

Industry: It is utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

While the specific mechanism of action for 1-Phenyl-4,5,6,7-tetrahydro-1H-indazole is not mentioned in the search results, indazoles in general exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities.

Safety and Hazards

The safety information for this compound includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures if the compound is swallowed or comes into contact with skin or eyes.

Future Directions

The medicinal properties of indazole, the core structure of 1-Phenyl-4,5,6,7-tetrahydro-1H-indazole, are suggested to be explored in the near future for the treatment of various pathological conditions due to its wide variety of biological properties.

Preparation Methods

The synthesis of 1-Phenyl-4,5,6,7-tetrahydro-1H-indazole typically involves the condensation of phenylhydrazine with cyclohexanone under acidic conditions. The reaction proceeds through the formation of an intermediate hydrazone, which undergoes cyclization to yield the desired indazole derivative . Industrial production methods often employ similar synthetic routes but may include additional steps to optimize yield and purity.

Chemical Reactions Analysis

1-Phenyl-4,5,6,7-tetrahydro-1H-indazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups like halogens or alkyl groups are introduced using reagents like alkyl halides or sulfonyl chlorides.

Comparison with Similar Compounds

1-Phenyl-4,5,6,7-tetrahydro-1H-indazole can be compared with other indazole derivatives, such as:

1H-Indazole: Known for its anticancer and antimicrobial properties.

2H-Indazole: Exhibits antihypertensive and anti-inflammatory activities.

3-Phenyl-2H-indazole: Noted for its potential as an anti-inflammatory agent.

The uniqueness of this compound lies in its specific structural features, which confer distinct biological activities and make it a valuable compound for further research and development.